Cas no 58640-01-0 (Tert-Butyl 4-aminobutanoate hydrochloride)

Tert-Butyl 4-aminobutanoate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-aminobutanoate hydrochloride
- H-γ-Abu-OtBu.HCl
- Butanoic acid,4-amino-, 1,1-dimethylethyl ester, hydrochloride (1:1)
- gamma-Aminobutyric acid t-butyl ester hydrochloride
- H-GABA-OtBu.HCl
- H-G-ABU-OTBU . HCL
- H-g-Abu-otBu HCl
- H-gama-Abu-OtBu.HCl (tert-butyl 4-amino-butyrate.HCl)
- H-GAMMA-ABU-OTBU HCL
- H-γ-Abu-OtBu · HCl
- γ-Aminobutyric acid tert-butyl ester hydrochloride
- H-Gamma-Abu-OtBu
- 4-Aminobutyric acid tert-butyl ester hydrochloride
- tert-Butyl gamma-aminobutyrate hydrochloride
- H-
- A-Abu-OtBu.HCl
- H-gamma-Abu-OtBu.HCl
- gamma-Aminobutyric acid t-butyl ester HCl
- H-gamma-Abu-OtBu-HCl
- H-.gamma.-Abu-OtBu.HCl
- H-Gamma-Abu-OtBu hydrochloride
- CZVNLCOJFFYZPG-UHFFFAOYSA-N
- VZ33757
- TERT-BUTYL 4-AMINOBUTANOATE HCL
- 58640-01-0
- MFCD00270592
- H-gamma-Abu-OtBu hydrochloride, AldrichCPR
- SY042945
- gamma-aminobutyric acid tert-butyl ester hydrochloride salt
- tert-Butyl 4-aminobutyrate hydrochloride
- AS-17861
- tert-Butyl 4-aminobutanoate--hydrogen chloride (1/1)
- H-Abu(4)-OtBu.HCl
- A869390
- 4-amino-butyric acid tert-butyl ester HCl salt
- CS-W005632
- 4-aminobutyric acid tert. butyl ester hydrochloride
- tert-butyl 4-aminobutanoate;hydrochloride
- H-GABA-OtBu HCl
- AKOS015910108
- EN300-96354
- DTXSID10647182
- SCHEMBL1093848
- FT-0698642
- 4-Aminobutanoic acid tert-butyl ester HCl
- tert-Butyl 4-Aminobutanoate Hydrochloride; tert-Butyl 4-Aminobutyric Acid Hydrochloride Ester; 4-Amino-1,1-dimethylethyl Butanoic Acid Hydrochloride Ester
- DA-04643
- Tert-Butyl 4-aminobutanoate hydrochloride
-
- MDL: MFCD00270592
- Inchi: 1S/C8H17NO2.ClH/c1-8(2,3)11-7(10)5-4-6-9;/h4-6,9H2,1-3H3;1H
- InChI Key: CZVNLCOJFFYZPG-UHFFFAOYSA-N
- SMILES: Cl[H].O(C(C([H])([H])C([H])([H])C([H])([H])N([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 195.10300
- Monoisotopic Mass: 195.1026065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 127
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3
Experimental Properties
- Color/Form: No data available
- Melting Point: 138-145°C
- Boiling Point: No data available
- Flash Point: No data available
- PSA: 52.32000
- LogP: 2.56930
- Vapor Pressure: No data available
Tert-Butyl 4-aminobutanoate hydrochloride Security Information
- Signal Word:Warning
- Hazard Statement: H302; H315; H319; H335
- Warning Statement: P261; P280; P305+P351+P338; P304+P340; P405; P501
- Hazard Category Code: 22
- Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Hazardous Material Identification:
- Storage Condition:Store at room temperature
Tert-Butyl 4-aminobutanoate hydrochloride Customs Data
- HS CODE:2922499990
- Customs Data:
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
Tert-Butyl 4-aminobutanoate hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D553817-10g |
tert-Butyl 4-aMinobutanoate hydrochloride |
58640-01-0 | 97% | 10g |
$160 | 2024-05-24 | |
eNovation Chemicals LLC | D553817-25g |
tert-Butyl 4-aMinobutanoate hydrochloride |
58640-01-0 | 97% | 25g |
$180 | 2024-05-24 | |
Enamine | EN300-96354-5g |
tert-butyl 4-aminobutanoate hydrochloride |
58640-01-0 | 95% | 5g |
$48.0 | 2023-09-01 | |
Fluorochem | 093344-10g |
tert-Butyl 4-aminobutanoate hydrochloride |
58640-01-0 | 95% | 10g |
£72.00 | 2022-03-01 | |
TRC | B692390-5g |
tert-Butyl 4-Aminobutanoate Hydrochloride |
58640-01-0 | 5g |
$ 85.00 | 2022-06-06 | ||
Chemenu | CM253827-25g |
tert-Butyl 4-aminobutanoate hydrochloride |
58640-01-0 | 98% | 25g |
$166 | 2023-02-02 | |
TRC | B692390-250mg |
tert-Butyl 4-Aminobutanoate Hydrochloride |
58640-01-0 | 250mg |
$ 52.00 | 2023-04-18 | ||
TRC | B692390-25g |
tert-Butyl 4-Aminobutanoate Hydrochloride |
58640-01-0 | 25g |
$ 316.00 | 2023-04-18 | ||
TRC | B692390-1g |
tert-Butyl 4-Aminobutanoate Hydrochloride |
58640-01-0 | 1g |
$ 64.00 | 2023-09-08 | ||
abcr | AB312568-100 g |
tert-Butyl 4-aminobutyrate hydrochloride, 95%; . |
58640-01-0 | 95% | 100 g |
€688.00 | 2023-07-19 |
Tert-Butyl 4-aminobutanoate hydrochloride Related Literature
-
Nuonuo Zhang,Jianbing Jiang,Mengran Liu,Masahiko Taniguchi,Amit Kumar Mandal,Rosemary B. Evans-Storms,J. Bruce Pitner,David F. Bocian,Dewey Holten,Jonathan S. Lindsey New J. Chem. 2016 40 7750
Additional information on Tert-Butyl 4-aminobutanoate hydrochloride
Comprehensive Overview of Tert-Butyl 4-aminobutanoate hydrochloride (CAS No. 58640-01-0)
Tert-Butyl 4-aminobutanoate hydrochloride (CAS No. 58640-01-0) is a specialized organic compound widely utilized in pharmaceutical synthesis and biochemical research. This compound, often referred to as 4-aminobutanoic acid tert-butyl ester hydrochloride, serves as a key intermediate in the production of neuromodulators and other bioactive molecules. Its unique chemical structure, combining a tert-butyl ester group with a 4-aminobutanoic acid backbone, makes it invaluable for controlled-release formulations and targeted drug delivery systems.
In recent years, the demand for Tert-Butyl 4-aminobutanoate hydrochloride has surged due to its role in developing treatments for neurological disorders, a hot topic in medical research. Researchers frequently search for "58640-01-0 solubility" or "Tert-Butyl 4-aminobutanoate hydrochloride synthesis," reflecting its relevance in lab protocols. The compound’s stability under physiological conditions and compatibility with peptide coupling reagents further enhance its appeal for prodrug design and bioconjugation applications.
From a synthetic chemistry perspective, CAS 58640-01-0 is prized for its high purity (>98%) and low hygroscopicity, critical for reproducible results in GMP-compliant manufacturing. Analytical techniques like HPLC and NMR are commonly employed to verify its structural integrity, as discussed in forums addressing "58640-01-0 characterization." Its hydrochloride salt form improves solubility in polar solvents, facilitating reactions in aqueous media—a feature highlighted in queries such as "Tert-Butyl 4-aminobutanoate HCl uses."
Environmental and safety considerations are also prominent in discussions about this compound. While not classified as hazardous, proper handling of Tert-Butyl 4-aminobutanoate hydrochloride requires standard lab precautions, as noted in searches for "58640-01-0 safety data sheet." Its biodegradability and minimal ecotoxicity align with the growing emphasis on green chemistry, making it a sustainable choice for industrial-scale applications.
Innovations in drug delivery systems have further spotlighted this compound. For instance, its ester group enables slow hydrolysis in vivo, a property explored in studies tagged with "controlled-release 4-aminobutanoate derivatives." Additionally, its compatibility with solid-phase peptide synthesis (SPPS) has made it a staple in producing therapeutic peptides, a rapidly expanding market segment.
In summary, Tert-Butyl 4-aminobutanoate hydrochloride (CAS No. 58640-01-0) bridges multiple disciplines—from medicinal chemistry to materials science. Its versatility and alignment with current trends like precision medicine and sustainable synthesis ensure its continued prominence in scientific literature and industrial workflows.
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